2-Cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester

• Molecular Formula: C11H20O2S
• Molecular Weight: 216.34 g/mol
• IUPAC Name: ethyl 2-cyclopentylsulfanyl-2-methylpropanoate
• InChI: InChI=1S/C11H20O2S/c1-4-13-10(12)11(2,3)14-9-7-5-6-8-9/h9H,4-8H2,1-3H3
• InChI Key: LLBJJZHCINFVQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)SC1CCCC1

Description

2-Cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester is a useful research compound. Its molecular formula is C11H20O2S and its molecular weight is 216.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5 g (48.7 mmol) of cyclopentyl thiol in ethanol (50 mL) are added 2.7 g (48.75 mmol) of KOH pellets, followed by 9.5 g (48.7 mmol) of ethyl α-bromoisobutyrate. The reaction is heated to reflux for 2 h and then cooled to room temperature. The solid (KBr) is separated by filtration and rinsed with ethanol (20 mL). The filtrate is concentrated under reduced pressure and the residue dissolved in DCM (50 mL). The organic layer is washed with saturated aqueous NaHCO3 solution (50 mL). The aqueous washes are back-extracted with DCM (10 mL). The combined organics are washed with brine, dried over Na2SO4. Filtration and concentration under reduced pressure affords 8.1 g of 2-cyclopentylsulfanyl-2-methyl-propionic acid ethyl ester. Yield: 77%, ES-MS: m/z 217 [M+H]